3-benzenesulfonamido-N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H18N4O6S2/c1-33(28,29)19-13-6-5-12-18(19)21-24-25-22(32-21)23-20(27)15-8-7-9-16(14-15)26-34(30,31)17-10-3-2-4-11-17/h2-14,26H,1H3,(H,23,25,27)
• InChI Key: YHIJDEABCPPXBI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H18N4O6S2
• Molecular Weight: 498.5 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives, including “3-benzenesulfonamido-N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide”, involves an intramolecular cyclization rearrangement reaction of a previously prepared chloroacetamide derivative when treated with ammonium.

Molecular Structure Analysis

The molecular structure of this compound is based on the molecular formula C22H18N4O6S2.

Chemical Reactions Analysis

The compound is part of a series of 4-thiazolone-based benzenesulfonamides synthesized with the “tail approach”. This approach involves appending “tails”, with different chemical natures, to the aromatic or heterocyclic ring owning the zinc binding sulfonamide group.

Scientific Research Applications

Antioxidant Activity

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Antibacterial Activity

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Metal Chelating Activity

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Pharmaceuticals

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Materials Science

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Biochemistry

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Mechanism of Action

The compound is part of a series of benzenesulfonamide derivatives that have been studied for their anticancer and antimicrobial properties via carbonic anhydrase IX inhibition. Selective inhibition of carbonic anhydrase IX can be a useful target for discovering novel antiproliferative agents.